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Compound of Interest

Compound Name: 6-Chloro-3-ethoxy-2-iodopyridine
CAS No.: 1881463-83-7
Cat. No.: B1414086
Get Quote
. J

Executive Summary

Immediate Action Required: Treat 6-Chloro-3-ethoxy-2-iodopyridine (CAS: 1881463-83-7) as
a Hazardous Halogenated Organic Waste. Under no circumstances should this compound be
disposed of via municipal drains, trash, or evaporation.

Primary Disposal Method: High-temperature incineration at a licensed hazardous waste facility.
Critical Segregation: Keep separate from strong oxidizers and acids. Store in amber glass or
opaque containers to prevent photolytic degradation prior to pickup.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity and understand the specific hazards that
dictate the waste stream.
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Feature Specification

Chemical Name 6-Chloro-3-ethoxy-2-iodopyridine

CAS Number 1881463-83-7 (Verify against vendor CoA)
Molecular Formula CsH-CIINO

Molecular Weight ~283.49 g/mol

Physical State Solid (Powder/Crystalline)

Low in water; soluble in DMSO, DCM, Ethyl

Solubility
Acetate

Hazard Classification (GHS)

Based on poly-halogenated pyridine analogs:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).

Environmental: Potential chronic aquatic toxicity due to halogen persistence.

Field Insight: lodinated pyridines are often light-sensitive. Old samples may appear yellow or
brown due to the liberation of trace iodine. This degradation does not change the disposal

classification but indicates the need for light-protective storage.

Pre-Disposal Safety & Handling

Objective: Prevent exposure and environmental release during the transfer from bench to
waste container.
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Personal Protective Equipment (PPE) Matrix

Protection Type Recommendation Rational

Provides excellent resistance
] Nitrile Gloves (Double gloving to solid organic residues. If
Hand Protection ) )
recommended) dissolved in DCM, use PVA or

Silver Shield laminate gloves.

) ) Prevents ocular damage from
Eye Protection Chemical Safety Goggles o ]
dust or splashes (if in solution).

. i Prevents inhalation of dust or
Respiratory N95 (for solids) or Fume Hood
solvent vapors.

Lab Coat (Buttoned) + Long o )
Body Pant Minimizes skin contact area.
ants

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

Do not mix this compound with non-halogenated solvents (e.g., Acetone, Methanol) unless
unavoidable, as this increases the volume of the more expensive "Halogenated" waste stream.

e Solid Waste: Pure compound, contaminated weighing boats, paper towels, and gloves.

 Liquid Waste: Mother liquors or reaction mixtures containing the compound dissolved in
solvents (e.g., DCM, DMF).

Phase 2: Packaging & Labeling

» Select Container:

o Solids: Wide-mouth HDPE jar or amber glass jar.

o Liquids: Amber glass bottle or HDPE carboy (if solvent compatible).
e Labeling:

o Apply a hazardous waste label immediately upon the first addition of waste.
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o Must Read: "Hazardous Waste - Halogenated Organic."

o Constituents: List "6-Chloro-3-ethoxy-2-iodopyridine" and any solvents (e.g.,
"Dichloromethane™).

o Hazard Checkbox: Mark "Toxic" and "Irritant."”

Phase 3: Storage Prior to Pickup

« Store in a Satellite Accumulation Area (SAA) near the point of generation.

e Secondary Containment: Place the waste container inside a secondary plastic tray to

capture spills.

o Compatibility: Keep away from nitric acid or strong oxidizers to prevent uncontrolled
oxidation and release of iodine/chlorine gas.

Disposal Decision Matrix (Workflow)

The following diagram illustrates the logical flow for categorizing and processing this specific
chemical waste.
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Waste Generation:
6-Chloro-3-ethoxy-2-iodopyridine

Is the waste Solid or Liquid?

Solid Liquid

Solid Waste Liquid Waste
(Pure compound, wipes, gloves) (Dissolved in solvent)

Is solvent Halogenated?

Yes (e.g., DCM)

Container:

Wide-mouth HDPE or Glass Jar No (€9 MeOH)

Stream: Mixed Organic

SUTEEIE RElog el OTgars (Tag as Halogenated due to solute)

Labeling:
'Hazardous Waste - Toxic/Irritant’
List full chemical name

Storage:
Secondary Containment
Protect from Light

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging 6-Chloro-3-ethoxy-2-iodopyridine
waste.

Regulatory Compliance & Waste Codes

While specific RCRA listings (P or U codes) rarely apply to niche research intermediates unless
they are commercial chemical products being discarded unused, the waste must be
characterized by its properties.

Regulatory Body Classification Code/Description

D001 (if in flammable solvent),
D003 (Reactive - unlikely but
possible if unstable). Default to

US EPA (RCRA) Characteristic Waste (if toxic) "Non-RCRA Regulated
Hazardous Waste" if it passes
TCLP, but best practice treats
it as hazardous.

Halogenated

Solvents/Organics. This
Waste Stream Organic Halogen ensures incineration, which

destroys the carbon-halogen

bonds.

Likely UN 2811 (Toxic solid,

organic, n.o.s.) or UN 3261
DOT (Transport) Toxic Solid/Liquid (Corrosive solid, acidic,

organic, n.o.s.) depending on

pH/irritation data.

Self-Validating Step: Before sealing the waste container, ask: Does the label explicitly list
"Halogenated" and the full chemical name? If yes, the disposal facility will automatically route it
to the correct incinerator.

Emergency Procedures
Spill Cleanup (Solid)
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o Evacuate the immediate area if dust is airborne.[1]

» Don PPE: Nitrile gloves, goggles, lab coat, and N95 mask.

o Contain: Cover the spill with a damp paper towel to prevent dust dispersion.

o Clean: Scoop up the material using a plastic spatula. Wipe the area 3x with soap and water.

» Dispose: Place all cleanup materials into the Solid Hazardous Waste container.

Exposure Response[3]

» Skin Contact: Wash with soap and water for 15 minutes. lodine compounds can stain; if
irritation persists, seek medical attention.

e Eye Contact: Rinse immediately with water for 15 minutes.[2] Seek medical aid.

References

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
Halogenated Pyridines. Retrieved from [Link]

» US Environmental Protection Agency (EPA).Hazardous Waste Generators: Categories and
Requirements. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1414086/docs#proper-disposal-procedures-6-chloro-
3-ethoxy-2-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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